Cas no 1593002-54-0 (4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid
• CAS No: 1593002-54-0
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 6388466
• PubChem ID: 116640817
• Update Time: 2025-05-19

4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid
• 1593002-54-0
• EN300-5317616
• 4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C9H7N3O3/c10-7-6(9(13)14)3-11-8(12-7)5-1-2-15-4-5/h1-4H,(H,13,14)(H2,10,11,12)
• InChI Key： NBRBLRGRUICSNI-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1N=CC(C(=O)O)=C(N)N=1

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Additional information on 4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid

Comprehensive Overview of 4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid (CAS No. 1593002-54-0)

4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid (CAS No. 1593002-54-0) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrimidine and furan rings, serves as a versatile building block for the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in designing small-molecule inhibitors and pharmaceutical intermediates, given its structural similarity to purine bases found in DNA and RNA.

The growing demand for heterocyclic compounds in drug development has placed 4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid at the forefront of modern research. Its CAS No. 1593002-54-0 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends indicate that users are keen to explore its synthetic routes, solubility properties, and bioavailability, making it a hot topic in cheminformatics and computational chemistry.

One of the most compelling aspects of 4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid is its role in the development of targeted therapies. With the rise of precision medicine, researchers are investigating its potential as a scaffold for kinase inhibitors, which are critical in treating various diseases. The compound's furan-3-yl moiety enhances its binding affinity to specific protein targets, a feature highly valued in fragment-based drug design (FBDD). This aligns with the current focus on AI-driven drug discovery, where such molecules are prioritized for virtual screening.

In addition to its pharmaceutical applications, 4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid is also studied for its material science potential. Its conjugated system and hydrogen-bonding capabilities make it a candidate for designing organic semiconductors and fluorescent probes. This dual utility underscores its importance in interdisciplinary research, bridging gaps between life sciences and nanotechnology.

For those seeking synthesis protocols or analytical data for CAS No. 1593002-54-0, recent publications highlight optimized methods using microwave-assisted synthesis and green chemistry principles. These advancements address the increasing demand for sustainable chemical processes, a topic widely discussed in academic forums and industry conferences. Furthermore, the compound's NMR spectra and HPLC purity profiles are frequently requested, emphasizing the need for reliable quality control measures.

As the scientific community continues to explore 4-Amino-2-(furan-3-yl)pyrimidine-5-carboxylic acid, its CAS No. 1593002-54-0 remains a key identifier in patent literature and regulatory submissions. Its inclusion in combinatorial libraries and drug candidate pipelines further solidifies its status as a valuable chemical entity. With ongoing studies on its metabolic stability and toxicity profiles, this compound is poised to play a pivotal role in the next generation of therapeutic agents.